Cas no 13402-55-6 (4-Hydroxyindolin-2-one)

• Product Name: 4-Hydroxyindolin-2-one
• CAS No: 13402-55-6
• MF: C₈H₇NO₂
• MW: 149.146682024002
• MDL: MFCD03095183
• CID: 119554
• PubChem ID: 590911
• Update Time: 2025-07-02

4-Hydroxyindolin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxyindolin-2-one
• 2H-Indol-2-one,1,3-dihydro-4-hydroxy-
• 4-hydroxy-1,3-dihydroindol-2-one
• 4-Hydroxy-2-oxyindole
• 4-HYDROXYOXINDOLE
• 2,3-Dihydroindole-4-ol-2-one
• 2H-Indol-2-one,1,3-dihydro-4-hydroxy
• 4-Hydroxy-1,3-dihydro-2H-indol-2-one
• 4-HYDROXY-1,3-DIHYDRO-INDOL-2-ONE
• 4-Hydroxy-oxindol
• 4-Hydroxy-2-oxindole
• 2H-Indol-2-one, 1,3-dihydro-4-hydroxy-
• FTJQLPXJRKHATE-UHFFFAOYSA-N
• IND075
• FCH846914
• RP01613
• AB13551
• SY036030
• 4-
• CS-0054234
• FT-0711475
• A887975
• Q-102614
• DTXSID70343613
• 4-Hydroxy-1,3-dihydro-2H-indol-2-one #
• Z1198161564
• AKOS006279998
• EN300-1725132
• 4-HYDROXY-2,3-DIHYDRO-1H-INDOL-2-ONE
• DS-16083
• SCHEMBL3340538
• 13402-55-6
• MFCD03095183
• AC-27817
• DB-063011

• MDL： MFCD03095183
• Inchi： 1S/C8H7NO2/c10-7-3-1-2-6-5(7)4-8(11)9-6/h1-3,10H,4H2,(H,9,11)
• InChI Key： FTJQLPXJRKHATE-UHFFFAOYSA-N
• SMILES： OC1=CC=CC2=C1CC(N2)=O

Computed Properties

• Exact Mass: 149.04800
• Monoisotopic Mass: 149.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 49.3

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 370.8℃ at 760mmHg
• Flash Point: 178.1±27.9 °C
• Refractive Index: 1.634
• PSA: 49.33000
• LogP: 1.02480
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-Hydroxyindolin-2-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,Room Temperature(BD97590)

Additional information on 4-Hydroxyindolin-2-one

Comprehensive Overview of 4-Hydroxyindolin-2-one (CAS No. 13402-55-6): Properties, Applications, and Research Insights

4-Hydroxyindolin-2-one (CAS No. 13402-55-6) is a bioactive heterocyclic compound belonging to the indolinone family. Its molecular structure features a hydroxyl group at the 4-position of the indole ring, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. Recent studies highlight its potential as a scaffold for drug discovery, particularly in targeting oxidative stress-related diseases and neurodegenerative disorders, aligning with growing interest in natural product derivatives for therapeutic development.

The compound's physicochemical properties include a molecular weight of 149.15 g/mol and a melting point range of 220-225°C. Its solubility profile (soluble in polar solvents like DMSO and methanol) makes it suitable for biomedical research applications. Researchers are increasingly exploring its antioxidant mechanisms, as evidenced by its ability to scavenge free radicals in in vitro models—a topic trending in anti-aging research communities.

In medicinal chemistry, 4-Hydroxyindolin-2-one serves as a precursor for tyrosine kinase inhibitors, with published studies demonstrating its role in modulating cell signaling pathways. This connects to frequent search queries about "small molecule therapeutics" and "cancer research breakthroughs." The compound's structure-activity relationship (SAR) has been optimized to enhance blood-brain barrier permeability, relevant to central nervous system drug development—a hot topic in neuroscience forums.

Industrial applications leverage its chiral properties for asymmetric synthesis. Manufacturers employ green chemistry protocols for its production, responding to market demand for sustainable pharmaceutical intermediates. Analytical methods like HPLC purity testing (typically >98%) and LC-MS characterization ensure quality control, addressing laboratory professionals' searches for "compound validation techniques."

Emerging research explores 4-Hydroxyindolin-2-one's role in plant growth regulation, with patent filings describing its use as a biostimulant. This agricultural angle taps into searches about "eco-friendly crop enhancers." Stability studies confirm its photostability under controlled conditions, important for formulation scientists investigating "API degradation pathways."

The scientific community continues to investigate its metabolite profiles using advanced mass spectrometry imaging, coinciding with rising interest in "metabolomics approaches" across academic search trends. Regulatory databases classify it as non-hazardous under standard handling conditions, though proper laboratory safety protocols should always be followed.

Market analysis reveals growing demand for 4-Hydroxyindolin-2-one in contract research organizations, particularly for high-throughput screening libraries. Its cost-effective synthesis (typically via Pd-catalyzed cyclization) makes it attractive for academic research budgets—a frequent concern in "grant-funded research" discussions.

Future directions include exploration of its nanoparticle conjugates for targeted drug delivery, connecting to trending searches about "precision medicine technologies." The compound's crystallographic data (available in CSD databases) supports computational chemistry studies, appealing to researchers querying "molecular docking software."

Quality assurance documentation typically includes NMR spectral data (1H and 13C), FT-IR analysis, and elemental composition verification—key details sought by quality control specialists. Storage recommendations suggest desiccated conditions at -20°C for long-term stability, addressing common "chemical storage best practices" queries.

In conclusion, 4-Hydroxyindolin-2-one (CAS No. 13402-55-6) represents a multifaceted compound with expanding applications across life sciences. Its evolving research landscape intersects with numerous trending topics in biotechnology and material science, ensuring continued relevance in both academic and industrial settings.